Cas no 1750-42-1 (Isoxazol-3-amine)

Isoxazol-3-amine Properties

Names and Identifiers

• 3-aminoisoxazole
• 3-​Aminoisoxazole
• 3-Isoxazolamine
• Isoxazol-3-amine
• 1,2-oxazol-3-aMine
• 3-Amineisoxazole
• 3-aminoisoxazol
• 3-isoxazolamine(SALTDATA: FREE)
• amino-isoxazole
• isoxazol-3-ylamine
• 2-Amino-oxazole
• Isoxazolamine
• 3-Aminoisoxazole 95%
• 3-Amino isoxazole
• 3-Aminoisoxazole,95%
• 3-IsoxazolaMine, >95%
• aminoisoxazole
• 3-Amino-1,2-oxazole
• imino-isoxazole
• 3-isoxazolylamine
• Oxazol-2-amne
• 3-amino-isoxazole
• isoxazole-3-ylamine
• PubChem8627
• 1,2-oxazole-3-amine
• 3-aminoisoxazole3-isoxazolamine
• Jsp003585
• 3-isoxazolamine(s
• 1,2-Oxazol-3-amine
• 3-AMINOISOXAZOLE
• CS-W007329
• HY-W007329
• HOW
• SY007959
• AKOS000264731
• PB33787
• BP-13075
• J-523846
• DTXSID701024771
• AM20090043
• 1750-42-1
• 147815-03-0
• InChI=1/C3H4N2O/c4-3-1-2-6-5-3/h1-2H,(H2,4,5
• AC-025
• A811706
• 3-Aminoisoxazole, 95%
• PS-9368
• W-206078
• FT-0601132
• EN300-20080
• RHFWLPWDOYJEAL-UHFFFAOYSA-N
• F2190-0490
• MFCD00038814
• ALBB-019245
• 1,2-oxazol-3-amine
• STL280205
• DB-351723
• DB-006346
• 3-Aminoisoxazole
• 3-isoxazolamine
• ISOXAZOL-3-AMINE
• +Expand

• MDL： MFCD00038814
• InChIKey： RHFWLPWDOYJEAL-UHFFFAOYSA-N
• Inchi： 1S/C3H4N2O/c4-3-1-2-6-5-3/h1-2H,(H2,4,5)
• SMILES： O1C([H])=C([H])C(N([H])[H])=N1

Computed Properties

• Exact Mass: 84.03240
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 84.032362755g/mol
• Heavy Atom Count: 6
• Complexity: 48.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 52

Experimental Properties

• LogP: 0.83800
• PSA: 52.05000
• Refractive Index: n20/D 1.511(lit.)
• Boiling Point: 226-228 °C(lit.)
• Melting Point: 25-28°C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.138 g/mL at 25 °C(lit.)

Isoxazol-3-amine Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning

Isoxazol-3-amine Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds